Cas no 1006682-91-2 (1-(3-chlorophenyl)methyl-3-methyl-1H-pyrazol-5-amine)

• Product Name: 1-(3-chlorophenyl)methyl-3-methyl-1H-pyrazol-5-amine
• CAS No: 1006682-91-2
• MF: C₁₁H₁₂ClN₃
• MW: 221.686080932617
• MDL: MFCD08457372
• CID: 878474
• PubChem ID: 19616907
• Update Time: 2025-11-02

1-(3-chlorophenyl)methyl-3-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chlorobenzyl)-3-methyl-1H-pyrazol-5-amine
• 2-[(3-chlorophenyl)methyl]-5-methylpyrazol-3-amine
• 1-[(3-chlorophenyl)methyl]-3-methylpyrazole-5-ylamine
• AG-D-06164
• CTK3J9167
• MolPort-002-773-153
• SBB024014
• STK351061
• VITAS-BB TBB010280
• CHEMBRDG-BB 4022393
• ART-CHEM-BB B030059
• 2-(3-CHLORO-BENZYL)-5-METHYL-2H-PYRAZOL-3-YLAMINE
• 1-(3-chlorobenzyl)-3-methyl-1H-pyrazol-5-amine(SALTDATA: FREE)
• 1-(3-chlorophenyl)methyl-3-methyl-1H-pyrazol-5-amine
• BBL040789
• 1006682-91-2
• MFCD08457372
• 1H-Pyrazol-5-amine, 1-[(3-chlorophenyl)methyl]-3-methyl-
• W15917
• 1-(3-Chlorobenzyl)-3-methyl-1H-pyrazol-5-amine, AldrichCPR
• DTXSID20599103
• EN300-230839
• AKOS005167365
• CS-0282719
• 1-[(3-Chlorophenyl)methyl]-3-methyl-1H-pyrazol-5-amine
• AS-70141

• MDL： MFCD08457372
• Inchi： 1S/C11H12ClN3/c1-8-5-11(13)15(14-8)7-9-3-2-4-10(12)6-9/h2-6H,7,13H2,1H3
• InChI Key： MHEPRRNMEIJDFT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CN1C(=CC(C)=N1)N

Computed Properties

• Exact Mass: 221.07200
• Monoisotopic Mass: 221.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• PSA: 43.84000
• LogP: 3.05660

1-(3-chlorophenyl)methyl-3-methyl-1H-pyrazol-5-amine Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(3-chlorophenyl)methyl-3-methyl-1H-pyrazol-5-amine

Comprehensive Guide to 1-(3-chlorophenyl)methyl-3-methyl-1H-pyrazol-5-amine (CAS No. 1006682-91-2): Properties, Applications, and Market Insights

1-(3-chlorophenyl)methyl-3-methyl-1H-pyrazol-5-amine (CAS No. 1006682-91-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative features a unique molecular structure combining a chlorophenyl group with an amine-functionalized pyrazole ring, making it valuable for various synthetic applications. Researchers often search for "pyrazole amine derivatives" or "chlorophenyl pyrazole synthesis" when exploring this compound's potential.

The compound's molecular formula is C₁₁H₁₂ClN₃, with a molecular weight of 221.68 g/mol. Its structural features include a 3-chlorobenzyl group at the N1 position and a methyl group at the C3 position of the pyrazole ring. This specific substitution pattern contributes to its stability and reactivity profile, which is why queries like "N-substituted pyrazole properties" frequently appear in scientific literature searches.

In pharmaceutical applications, 1-(3-chlorophenyl)methyl-3-methyl-1H-pyrazol-5-amine serves as a key intermediate for developing bioactive molecules. Recent trends show increased interest in "pyrazole-based drug discovery" as researchers explore its potential in creating novel therapeutic agents. The compound's structural motifs are particularly relevant for targeting various enzyme systems, making it valuable in medicinal chemistry programs focusing on "small molecule inhibitors" and "targeted therapeutics".

The agrochemical industry has shown growing interest in this compound, particularly in searches related to "crop protection chemicals" and "pesticide intermediates". Its structural characteristics make it suitable for developing new generations of plant protection agents, especially those requiring specific binding properties or environmental stability. Researchers investigating "chlorophenyl compounds in agriculture" often encounter this molecule in their literature reviews.

From a synthetic chemistry perspective, 1-(3-chlorophenyl)methyl-3-methyl-1H-pyrazol-5-amine offers several advantages. Its amine functionality at the 5-position allows for diverse derivatization possibilities, explaining why search terms like "pyrazole amine reactions" yield numerous relevant results. The compound's stability under various conditions makes it particularly useful for multi-step synthetic sequences in organic chemistry laboratories.

Market analysis reveals steady demand for 1-(3-chlorophenyl)methyl-3-methyl-1H-pyrazol-5-amine, particularly from pharmaceutical and agrochemical manufacturers. Industry professionals frequently search for "CAS 1006682-91-2 suppliers" and "pyrazole derivative manufacturers", indicating robust commercial interest. The global market for such specialized intermediates continues to grow, driven by increasing R&D investments in both human health and agricultural productivity sectors.

Quality control aspects of 1-(3-chlorophenyl)methyl-3-methyl-1H-pyrazol-5-amine are crucial for end-users, as evidenced by common search queries about "pyrazole compound purity standards" and "analytical methods for amine derivatives". Standard characterization techniques include HPLC, NMR spectroscopy, and mass spectrometry, ensuring the compound meets the stringent requirements of advanced applications in both research and industrial settings.

Environmental and safety considerations for 1-(3-chlorophenyl)methyl-3-methyl-1H-pyrazol-5-amine follow standard laboratory chemical handling protocols. While not classified as hazardous under normal conditions, proper storage and handling are essential, as reflected in searches for "amine compound storage guidelines". The compound's environmental fate and biodegradation profile remain areas of ongoing research, particularly for potential large-scale applications.

Future research directions for 1-(3-chlorophenyl)methyl-3-methyl-1H-pyrazol-5-amine may explore its potential in emerging fields such as "green chemistry applications" and "sustainable synthesis". The scientific community continues to investigate novel derivatives and analogs, with particular interest in optimizing the compound's physicochemical properties for specific applications. Recent publications indicate growing exploration of its use in "material science applications" and "functional material development".

For researchers and industry professionals seeking detailed technical information about 1-(3-chlorophenyl)methyl-3-methyl-1H-pyrazol-5-amine (CAS No. 1006682-91-2), comprehensive data sheets are available from specialty chemical suppliers. These typically include specifications, handling recommendations, and application notes, addressing common queries about "pyrazole derivative technical data" and "chlorophenyl compound applications". The compound continues to be an important building block in modern chemical research and development.